Cas no 1261890-20-3 (5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid)
1261890-20-3 structure
Product Name:5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid
CAS No:1261890-20-3
MF:C13H8ClFO3
MW:266.652226448059
MDL:MFCD18319719
CID:2761531
PubChem ID:53225637
Update Time:2025-09-25
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1261890-20-3
- MFCD18319719
- DTXSID50689369
- 5-CHLORO-3-(3-FLUORO-4-HYDROXYPHENYL)BENZOIC ACID
- 5-Chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%
- 5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid
-
- MDL: MFCD18319719
- Inchi: 1S/C13H8ClFO3/c14-10-4-8(3-9(5-10)13(17)18)7-1-2-12(16)11(15)6-7/h1-6,16H,(H,17,18)
- InChI Key: JOGDMHABODVBIE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)F)O
Computed Properties
- Exact Mass: 266.0146000Da
- Monoisotopic Mass: 266.0146000Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.5Ų
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326799-5 g |
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%; . |
1261890-20-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326799-5g |
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%; . |
1261890-20-3 | 95% | 5g |
€1159.00 | 2024-04-20 |
5-Chloro-3-(3-fluoro-4-hydroxyphenyl)benzoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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